
Physical and chemical properties of
silicotungstic acid

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Tungstosilicic acid, hydrate

Cat. No.: B3069084 Get Quote

An In-depth Technical Guide to the Physical and Chemical Properties of Silicotungstic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction
Silicotungstic acid, also known as tungstosilicic acid, is a heteropoly acid with the chemical

formula H₄[SiW₁₂O₄₀].[1] It is a white to yellowish crystalline solid that is commercially available

in various hydrated forms, H₄[SiW₁₂O₄₀]·nH₂O.[1][2] The number of water molecules (n) can

vary, with freshly prepared samples having n of approximately 29, which can be reduced to 6

upon desiccation.[1] Stable phases with n = 24, 14, 6, and 0 have been identified.[3] This

compound is renowned for its strong Brønsted acidity, high thermal stability, and unique Keggin

structure, making it a valuable material in catalysis, analytical chemistry, and materials science.

[4][5] Its applications range from being a catalyst in organic synthesis, such as in the

production of acetic acid and ethyl acetate, to its use in fuel cells and as a reagent for detecting

alkaloids.[4][5][6]

Molecular Structure
The defining feature of silicotungstic acid is its adoption of the Keggin structure, which

possesses Td point group symmetry.[1] This structure consists of a central silicate tetrahedron

(SiO₄)⁴⁻ encapsulated by twelve tungsten-oxygen octahedra (WO₆).[5] The tungsten octahedra

are arranged in four trimetallic groups (W₃O₁₃), forming a compact, cage-like anionic

framework, [SiW₁₂O₄₀]⁴⁻.[5]
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Caption: Simplified 2D representation of the Keggin structure of silicotungstic acid.

Physical Properties
Silicotungstic acid typically appears as a white or yellowish crystalline powder.[2][6] It is

hygroscopic and should be stored in a cool, dry, well-ventilated area in tightly sealed

containers.[4][7]
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Property Value Citations

Chemical Formula H₄[SiW₁₂O₄₀] [1]

Molar Mass 2878.2 g/mol (anhydrous) [1]

Appearance
White to yellowish crystalline

solid
[1][2][6]

Melting Point

53 °C (127 °F; 326 K) for the

hydrate; decomposes at higher

temperatures

[1][8]

Density ~4.5 g/cm³ [8][9]

Solubility

Highly soluble in water and

polar organic solvents (e.g.,

ethanol).[2][10][11] Relatively

insoluble in nonpolar organic

solvents.

[10][11]

pH (1% aqueous solution) 1.0 - 2.5 [2]

Chemical Properties
Acidity
Silicotungstic acid is a very strong Brønsted acid.[4][10][11] This high acidity is a result of the

four protons that counteract the charge of the [SiW₁₂O₄₀]⁴⁻ anion. This property is central to its

extensive use as an acid catalyst in a wide variety of chemical reactions.[4][5]

Thermal Stability
The compound is known for its high thermal and chemical stability, allowing it to be effective

across a broad range of temperatures and reaction conditions.[4] Thermal analysis has shown

the existence of stable hydrated phases, with the anhydrous form being obtainable by heating.

[3] Hazardous decomposition can occur under fire conditions, releasing tungsten oxide and

silicon oxides.[12]

Redox Activity
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The tungsten atoms in the Keggin anion can be reduced, leading to the formation of

"heteropoly blues."[13] This redox activity is exploited in its electrochemical applications, such

as in fuel cells and for the electrolysis of water to produce hydrogen.[4][13]

Property Description Citations

Acidity Strong Brønsted acid. [4][5]

Catalytic Activity

Effective catalyst for

esterification, alkylation,

hydrocarbon cracking, and

oxidation reactions.[4][14][15]

[4][14]

Electrochemical Activity

Exhibits reversible redox

behavior, making it suitable for

applications in fuel cells,

sensors, and as a mediator for

hydrogen production.[4][13]

[4][13]

Incompatible Materials
Strong bases, strong oxidizing

agents.
[12][16]

Crystal Structure and Spectroscopy
The crystal structure of silicotungstic acid is highly dependent on its degree of hydration.[3] X-

ray diffraction (XRD) is the primary method for its structural characterization. The hydrated acid

with 24 water molecules (H₄SiW₁₂O₄₀·24H₂O) has a body-centered cubic lattice.[17] The

anhydrous form has a structure of much lower symmetry.[3][17]

Spectroscopic Data:

FTIR Spectroscopy: Fourier-transform infrared spectroscopy confirms the presence of the

Keggin anion in all hydration states.[3] The spectra show characteristic peaks corresponding

to the vibrations of W-O-W and Si-O bonds.[18]

Raman Spectroscopy: Raman spectroscopy also provides evidence for the Keggin structure.

[3]
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NMR Spectroscopy: ¹⁸³W NMR spectroscopy has shown that the Keggin structure is retained

in aqueous solutions, even in the presence of various inorganic salts.[19] ²⁹Si MAS NMR is

consistent with a single silicon site in each of the stable hydrated phases.[3]

Experimental Protocols
Synthesis of Silicotungstic Acid
A common method for the synthesis of silicotungstic acid involves the reaction of an aqueous

solution of sodium silicate with tungsten trioxide, followed by acidification.[1]

Start Materials

Sodium Silicate
(Na₂SiO₃)

Tungsten Trioxide
(WO₃)

Hydrochloric Acid
(HCl)

1. Combine Na₂SiO₃ and WO₃

in aqueous solution

2. Acidify with HCl

3. Isolate and Purify

Silicotungstic Acid
(H₄[SiW₁₂O₄₀])
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Caption: General workflow for the synthesis of silicotungstic acid.

Characterization by X-ray Diffraction (XRD)
Sample Preparation: The silicotungstic acid sample, in powder form, is packed into a sample

holder. For studies on different hydration states, samples are equilibrated under controlled

humidity or heated to specific temperatures prior to analysis.[3]

Instrumentation: A powder X-ray diffractometer with a Cu Kα radiation source is typically

used.

Data Collection: The diffraction pattern is recorded over a range of 2θ angles.

Analysis: The resulting diffractogram is analyzed to determine the crystal structure, lattice

parameters, and phase purity.[3] The positions and intensities of the diffraction peaks are

characteristic of the specific crystalline phase.

Evaluation of Catalytic Activity (Example: Esterification)
The catalytic performance of silicotungstic acid can be evaluated using a model reaction such

as the esterification of acetic acid with ethanol to produce ethyl acetate.[14]
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Caption: Experimental workflow for testing the catalytic activity of silicotungstic acid.

Safety and Handling
Silicotungstic acid is a corrosive material that can cause severe skin burns and eye damage.[4]

[16] It is also an irritant to the respiratory system.[12][20]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b3069084?utm_src=pdf-body-img
https://chemiis.com/product/silicotungstic-acid/
https://www.fishersci.com/store/msds?partNumber=A289100&productDescription=SILICOTUNGSTIC+ACID+CERT+100G&vendorId=VN00033897&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/5_1353173277_SILICOTUNGSTICACIDCASNO12027-43-9MSDS.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/12-Tungstosilicic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3069084?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Personal Protective Equipment (PPE): When handling silicotungstic acid, appropriate PPE,

including chemical safety goggles, gloves, and protective clothing, should be worn.[16] A

NIOSH/MSHA-approved respirator should be used if dust formation is likely.[16]

First Aid:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes and seek

medical attention.[12][16]

Skin Contact: Wash off immediately with soap and plenty of water.[12]

Ingestion: Do not induce vomiting. Drink plenty of water and seek immediate medical

attention.[16]

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration.[12]

Storage: Store in a cool, dry, well-ventilated place away from incompatible materials such as

strong bases.[4][16] Keep containers tightly closed.[16]

Disposal: Dispose of in accordance with local, state, and federal regulations. Avoid release

into the environment.[12][16]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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